Cas no 1980044-64-1 (3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate)

• Product Name: 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate
• CAS No: 1980044-64-1
• MF: C₇H₈F₆O₃
• MW: 254.12704372406
• CID: 4632502
• Update Time: 2025-08-05

3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate
• Carbonic acid, 3-fluoropropyl 2,2,3,3,3-pentafluoropropyl ester

• Inchi： 1S/C7H8F6O3/c8-2-1-3-15-5(14)16-4-6(9,10)7(11,12)13/h1-4H2
• InChI Key： DONDDWALJXWQEE-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)C(F)(F)F)(=O)OCCCF

Additional information on 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate

Introduction to 3-Fluoropropyl 2,2,3,3,3-Pentafluoropropyl Carbonate (CAS No. 1980044-64-1)

3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate (CAS No. 1980044-64-1) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its fluorinated structure, which imparts exceptional thermal stability, chemical resistance, and low surface energy. These properties make it a valuable candidate for a wide range of applications, from drug delivery systems to advanced materials.

The molecular structure of 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate consists of a carbonate ester functional group linked to two fluorinated alkyl chains. The presence of multiple fluorine atoms significantly alters the physical and chemical properties of the molecule compared to its non-fluorinated counterparts. Specifically, the fluorine atoms reduce the molecule's polarity and increase its hydrophobicity and lipophilicity. These characteristics are crucial for applications where controlled solubility and stability are required.

In the pharmaceutical industry, 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate has shown promise as a component in drug delivery systems. Recent studies have demonstrated its ability to enhance the solubility and bioavailability of poorly soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences (2021) reported that incorporating this compound into lipid-based formulations significantly improved the oral absorption of a model drug with low aqueous solubility. This finding highlights the potential of 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate in developing more effective and patient-friendly drug delivery systems.

Beyond pharmaceutical applications, 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate has also been explored for its use in materials science. Its low surface energy and chemical resistance make it an ideal candidate for surface modification and coating applications. A study published in the Journal of Materials Chemistry A (2020) investigated the use of this compound as a surface modifier for polymeric materials. The results showed that treating polymer surfaces with 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate significantly reduced their surface energy and improved their resistance to chemical degradation. This property is particularly useful in applications such as self-cleaning surfaces and protective coatings for electronic devices.

The synthesis of 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate involves several well-established chemical reactions. One common method involves the reaction of 1H-perfluoroalkanols with chloroformates or other suitable reagents under controlled conditions. The process typically requires careful control of temperature and pressure to ensure high yields and purity. Recent advancements in synthetic methods have focused on optimizing these conditions to improve efficiency and reduce environmental impact. For example, a study published in the Tetrahedron Letters (2019) described a novel catalytic approach that significantly reduced reaction times and minimized by-product formation.

The safety profile of 3-Fluoropropyl 2,2,3,3,3-pentafluoropropyl carbonate is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential health effects. Results from these studies indicate that the compound exhibits low toxicity when used under appropriate conditions. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, 3-Fluoropropyl 2,2,3,3,-pentafluoropropyl carbonate (CAS No. 1980044-64-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique properties make it an attractive candidate for developing advanced drug delivery systems and surface-modified materials. Ongoing research continues to explore new avenues for its use and optimize its synthesis methods to enhance its practical utility.